Cas no 543911-23-5 (Methyl ethyl(3-oxo-1-cyclopenten-1-yl)carbamate)

• Product Name: Methyl ethyl(3-oxo-1-cyclopenten-1-yl)carbamate
• CAS No: 543911-23-5
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 2158183
• PubChem ID: 45119436
• Update Time: 2025-04-21

Methyl ethyl(3-oxo-1-cyclopenten-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Methyl ethyl(3-oxo-1-cyclopenten-1-yl)carbamate
• Carbamic acid, ethyl(3-oxo-1-cyclopenten-1-yl)-, methyl ester (9CI)
• SCHEMBL1692085
• ethyl-(3-oxo-cyclopent-1-enyl)-carbamic acid methyl ester
• HXOVKZPUZJYARX-UHFFFAOYSA-N
• 543911-23-5
• DB-255273

• Inchi： 1S/C9H13NO3/c1-3-10(9(12)13-2)7-4-5-8(11)6-7/h6H,3-5H2,1-2H3
• InChI Key： HXOVKZPUZJYARX-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC1)N(C(=O)OC)CC

Computed Properties

• Exact Mass: 183.08954328Da
• Monoisotopic Mass: 183.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous amides